Cas no 515861-53-7 (7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine)
515861-53-7 structure
Product Name:7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
CAS No:515861-53-7
MF:C9H10FNO
MW:167.180205821991
MDL:MFCD20441559
CID:1573148
PubChem ID:54595313
Update Time:2025-04-21
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazine, 7-fluoro-3,4-dihydro-2-methyl-
- EN300-86470
- TUCOPQDVSOYYQZ-UHFFFAOYSA-N
- 515861-53-7
- 7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
- CS-0263378
- AKOS017518700
- SCHEMBL4827151
- G45740
- 2-methyl-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
- Z1258990936
-
- MDL: MFCD20441559
- Inchi: 1S/C9H10FNO/c1-6-5-11-8-3-2-7(10)4-9(8)12-6/h2-4,6,11H,5H2,1H3
- InChI Key: TUCOPQDVSOYYQZ-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)OC(C)CN2
Computed Properties
- Exact Mass: 167.0747
- Monoisotopic Mass: 167.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM418141-1g |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 95%+ | 1g |
$*** | 2023-05-30 | |
| TRC | B440518-10mg |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B440518-50mg |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B440518-100mg |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-86470-0.05g |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 95.0% | 0.05g |
$89.0 | 2025-02-19 | |
| Enamine | EN300-86470-0.1g |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 95.0% | 0.1g |
$133.0 | 2025-02-19 | |
| Enamine | EN300-86470-0.25g |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 95.0% | 0.25g |
$190.0 | 2025-02-19 | |
| Enamine | EN300-86470-0.5g |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 95.0% | 0.5g |
$299.0 | 2025-02-19 | |
| Enamine | EN300-86470-1.0g |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 95.0% | 1.0g |
$384.0 | 2025-02-19 | |
| Enamine | EN300-86470-2.5g |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
515861-53-7 | 95.0% | 2.5g |
$756.0 | 2025-02-19 |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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